2-Chloro-4-methoxy-6-morpholin-4-ylpyridin-3-ylamine

• Molecular Formula: C10H14ClN3O2
• Molecular Weight: 243.69 g/mol
• IUPAC Name: 2-chloro-4-methoxy-6-morpholin-4-ylpyridin-3-amine
• InChI: InChI=1S/C10H14ClN3O2/c1-15-7-6-8(13-10(11)9(7)12)14-2-4-16-5-3-14/h6H,2-5,12H2,1H3
• InChI Key: QEDVSHKCKCPZJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=C1N)Cl)N2CCOCC2

Description

2-Chloro-4-methoxy-6-morpholin-4-ylpyridin-3-ylamine is a useful research compound. Its molecular formula is C10H14ClN3O2 and its molecular weight is 243.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(6-chloro-4-methoxy-5-nitropyridin-2-yl)-morpholine (0.38 g) in concentrated hydrochloric acid (20 mL) was added a solution of stannous dichloride (1.57 g) in concentrated hydrochloric acid (60 mL). The reaction mixture was heated to 75° C. for 5 minutes and then poured on to chrushed ice (100 g) and extracted with ethyl acetate (2×20 mL). The combined organic phases were dried over magnesium sulfate and concentrated in vacuo, to furnish 0.28 g (83% yield) of the title compound as an off-white solid. 1H NMR (500 MHz, CDCl3): 3.35 (m, 4H), 3.65 (br s, 2H), 3.80 (m, 4H), 3.90 (s, 3H), 6.10 (s, 1H).